Cas no 15177-62-5 (Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI))
15177-62-5 structure
Product Name:Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI)
CAS No:15177-62-5
MF:C8H14O2
MW:142.195562839508
CID:160226
PubChem ID:12610632
Update Time:2025-04-19
Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI)
- trans-2-methylcyclohexanecarboxylic acid
- AI3-33905
- Cyclohexanecarboxylic acid, 2-methyl-, trans-
- Einecs 239-227-7
- DTXSID701253881
- (A+/-)-trans-2-methyl-cyclohexanecarboxylic acid
- 15177-62-5
- (1R,2R)-2-methylcyclohexane-1-carboxylic acid
- SCHEMBL791505
- AKOS006379768
-
- Inchi: 1S/C8H14O2/c1-6-4-2-3-5-7(6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7-/m1/s1
- InChI Key: VSKXJRZPVDLHFY-RNFRBKRXSA-N
- SMILES: OC([C@@H]1CCCC[C@H]1C)=O
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
15177-62-5 (Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI)) Related Products
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